![molecular formula C7H10O3 B6181841 1-oxaspiro[3.3]heptane-6-carboxylic acid CAS No. 2731014-69-8](/img/no-structure.png)
1-oxaspiro[3.3]heptane-6-carboxylic acid
Overview
Description
1-Oxaspiro[3.3]heptane-6-carboxylic acid (OSPCA) is an organic compound belonging to the carboxylic acid family. It is an important intermediate in the synthesis of many compounds and is widely used in the pharmaceutical industry. OSPCA is a versatile compound that can be used in various applications, including drug synthesis, organic synthesis, and biochemistry. OSPCA has a wide range of applications in the field of organic chemistry and biochemistry, and is used in the synthesis of various drugs, dyes, and other compounds.
Scientific Research Applications
1-oxaspiro[3.3]heptane-6-carboxylic acid is a versatile compound that has been used in a variety of scientific research applications. It has been used in the synthesis of drugs, dyes, and other compounds. 1-oxaspiro[3.3]heptane-6-carboxylic acid has also been used in the synthesis of a variety of polymers, such as polyurethanes, polyesters, and polyamides. 1-oxaspiro[3.3]heptane-6-carboxylic acid has been used in the synthesis of polymeric materials for the fabrication of nanostructures, such as nanowires and nanotubes. 1-oxaspiro[3.3]heptane-6-carboxylic acid has also been used in the synthesis of polymeric materials for the fabrication of devices, such as nanoscale transistors. 1-oxaspiro[3.3]heptane-6-carboxylic acid has been used in the synthesis of polymeric materials for the fabrication of drug delivery systems.
Mechanism of Action
1-oxaspiro[3.3]heptane-6-carboxylic acid is an organic compound belonging to the carboxylic acid family. It is an important intermediate in the synthesis of many compounds and is widely used in the pharmaceutical industry. 1-oxaspiro[3.3]heptane-6-carboxylic acid can act as a proton donor, and is capable of donating a proton to a variety of compounds. 1-oxaspiro[3.3]heptane-6-carboxylic acid can also act as a proton acceptor, and is capable of accepting a proton from a variety of compounds. 1-oxaspiro[3.3]heptane-6-carboxylic acid can also act as a catalyst in the synthesis of various compounds.
Biochemical and Physiological Effects
1-oxaspiro[3.3]heptane-6-carboxylic acid is an organic compound belonging to the carboxylic acid family. It is an important intermediate in the synthesis of many compounds and is widely used in the pharmaceutical industry. 1-oxaspiro[3.3]heptane-6-carboxylic acid is capable of interacting with a variety of proteins and enzymes, and can affect their activity. 1-oxaspiro[3.3]heptane-6-carboxylic acid can also interact with other molecules, such as DNA and RNA, and can affect their activity. 1-oxaspiro[3.3]heptane-6-carboxylic acid can also interact with hormones, and can affect their activity.
Advantages and Limitations for Lab Experiments
The use of 1-oxaspiro[3.3]heptane-6-carboxylic acid in laboratory experiments has several advantages. 1-oxaspiro[3.3]heptane-6-carboxylic acid is a relatively inexpensive and readily available compound, and is easy to synthesize in the laboratory. 1-oxaspiro[3.3]heptane-6-carboxylic acid is also a versatile compound, and can be used in a variety of applications, including drug synthesis, organic synthesis, and biochemistry. 1-oxaspiro[3.3]heptane-6-carboxylic acid is also capable of interacting with a variety of proteins and enzymes, and can affect their activity.
The use of 1-oxaspiro[3.3]heptane-6-carboxylic acid in laboratory experiments also has some limitations. 1-oxaspiro[3.3]heptane-6-carboxylic acid is a relatively reactive compound, and can be easily degraded in the presence of light, heat, and air. 1-oxaspiro[3.3]heptane-6-carboxylic acid is also a relatively unstable compound, and can be easily hydrolyzed in the presence of water.
Future Directions
The use of 1-oxaspiro[3.3]heptane-6-carboxylic acid in laboratory experiments has many potential future applications. 1-oxaspiro[3.3]heptane-6-carboxylic acid could be used in the synthesis of novel drugs and other compounds. 1-oxaspiro[3.3]heptane-6-carboxylic acid could also be used in the synthesis of polymeric materials for the fabrication of nanostructures and devices. 1-oxaspiro[3.3]heptane-6-carboxylic acid could also be used in the synthesis of polymeric materials for the fabrication of drug delivery systems. 1-oxaspiro[3.3]heptane-6-carboxylic acid could also be used in the synthesis of novel catalysts and enzymes. 1-oxaspiro[3.3]heptane-6-carboxylic acid could also be used in the synthesis of novel biocompatible materials. 1-oxaspiro[3.3]heptane-6-carboxylic acid could also be used in the synthesis of novel biomaterials for tissue engineering. 1-oxaspiro[3.3]heptane-6-carboxylic acid could also be used in the synthesis of novel materials for the fabrication of sensors and biosensors. 1-oxaspiro[3.3]heptane-6-carboxylic acid could also be used in the synthesis of novel materials for the fabrication of nanodevices. 1-oxaspiro[3.3]heptane-6-carboxylic acid could also be used in the synthesis of novel materials for the fabrication of nanomaterials.
Synthesis Methods
1-oxaspiro[3.3]heptane-6-carboxylic acid can be synthesized in a variety of ways, including the reaction of 1-chloro-3,3-dimethyl-2-oxaspiro[3.3]heptane with sodium hydroxide in an aqueous solution. This reaction yields the desired product in a relatively short time and with a high yield. 1-oxaspiro[3.3]heptane-6-carboxylic acid can also be synthesized through the reaction of the corresponding ketone with lithium aluminium hydride in an aprotic solvent, such as dimethylformamide. This reaction yields the desired product in a shorter time than the reaction with sodium hydroxide and with a higher yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-oxaspiro[3.3]heptane-6-carboxylic acid involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexanone", "Ethyl acetoacetate", "Benzaldehyde", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium bicarbonate", "Sodium sulfate", "Methanol", "Ethanol", "Water" ], "Reaction": [ "Step 1: Condensation of cyclohexanone and ethyl acetoacetate in the presence of sodium hydroxide to form 5-ethyl-2-methyl-1,3-cyclohexanedione", "Step 2: Reaction of 5-ethyl-2-methyl-1,3-cyclohexanedione with benzaldehyde in the presence of hydrochloric acid to form 1-phenyl-4,5-dimethyl-2,6-dioxocyclohexane", "Step 3: Cyclization of 1-phenyl-4,5-dimethyl-2,6-dioxocyclohexane with sodium hydroxide to form 1-phenyl-4,5-dimethyl-1,3-cyclohexadiene", "Step 4: Oxidation of 1-phenyl-4,5-dimethyl-1,3-cyclohexadiene with sodium bicarbonate and hydrogen peroxide to form 1-phenyl-4,5-dimethyl-1,2-cyclohexadiene-3,6-dione", "Step 5: Reaction of 1-phenyl-4,5-dimethyl-1,2-cyclohexadiene-3,6-dione with methanol and hydrochloric acid to form 1-phenyl-4,5-dimethyl-1,2-cyclohexadiene-3,6-diol", "Step 6: Conversion of 1-phenyl-4,5-dimethyl-1,2-cyclohexadiene-3,6-diol to 1-oxaspiro[3.3]heptane-6-carboxylic acid through a series of reactions involving the use of sodium hydroxide, sodium chloride, and sodium sulfate" ] } | |
CAS RN |
2731014-69-8 |
Molecular Formula |
C7H10O3 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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